6-oxo-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H14N4O3S2/c21-13-4-3-10(7-17-13)15(23)20-16-19-11(9-25-16)6-14(22)18-8-12-2-1-5-24-12/h1-5,7,9H,6,8H2,(H,17,21)(H,18,22)(H,19,20,23)
• InChI Key: AYJBNIRTSIOGKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C16H14N4O3S2
• Molecular Weight: 374.4 g/mol
• CAS No.: 946336-90-9

Description

6-oxo-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O3S2 and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

The compound is involved in the synthesis of heterocyclic derivatives, serving as a precursor or intermediate in the creation of novel molecules. These synthesized compounds are then evaluated for their antimicrobial activities. For instance, research conducted by Gad-Elkareem, Abdel-fattah, and Elneairy (2011) explored the synthesis of thio-substituted ethyl nicotinate derivatives, thieno[2,3-b]pyridines, and pyridothienopyrimidines, which were tested for their in vitro antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011). This illustrates the compound's role in generating molecules with potential use in combating microbial infections.

Molecular Synthesis and Biological Evaluations

Further research highlights its application in the microwave-assisted synthesis of hybrid molecules, including those containing penicillanic acid or cephalosporanic acid moieties. These synthesized compounds are screened for antimicrobial, antilipase, and antiurease activities, demonstrating the compound's versatility in contributing to the development of molecules with diverse biological activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Development of Novel Antimicrobial Agents

The research also encompasses the development of novel antimicrobial agents through the synthesis of thiazoles and their fused derivatives. These derivatives are tested against bacterial and fungal isolates, showcasing the compound's contribution to the creation of new antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).